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Compound of Interest

Compound Name: ent-Tadalafil-d3

Cat. No.: B12418483 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

ent-Tadalafil-d3 is a stable isotope-labeled enantiomer of Tadalafil, a potent and selective

inhibitor of phosphodiesterase type 5 (PDE5). Due to its chemical and physical similarity to the

unlabeled drug, ent-Tadalafil-d3 serves as an invaluable tool in drug metabolism and

pharmacokinetic (DMPK) studies. Its primary application is as an internal standard (IS) in

bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-

MS/MS), for the accurate quantification of Tadalafil in biological matrices.[1][2] The

incorporation of three deuterium atoms on the methyl group allows for mass differentiation from

the analyte without significantly altering its physicochemical properties, making it the gold

standard for achieving precision and accuracy in quantitative bioanalysis.[1]

These application notes provide a comprehensive overview of the use of ent-Tadalafil-d3 in

drug metabolism studies, including detailed experimental protocols and data presentation.

Bioanalytical Method for Tadalafil Quantification in
Human Plasma
The accurate determination of drug concentrations in biological fluids is fundamental to

understanding its absorption, distribution, metabolism, and excretion (ADME) properties. A
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validated LC-MS/MS method using ent-Tadalafil-d3 as an internal standard is presented below

for the quantification of Tadalafil in human plasma.[2][3][4]

Experimental Protocol: LC-MS/MS Analysis
This protocol outlines the steps for sample preparation, chromatographic separation, and mass

spectrometric detection of Tadalafil and ent-Tadalafil-d3.

a. Sample Preparation (Solid-Phase Extraction - SPE):

To 200 µL of human plasma in a polypropylene tube, add a specified amount of ent-
Tadalafil-d3 solution (internal standard).

Vortex the mixture for 30 seconds.

Condition a Phenomenex Strata-X-C 33 µm solid-phase extraction cartridge with 1 mL of

methanol followed by 1 mL of Milli-Q water.[2][3][4]

Load the plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analyte and internal standard with 1 mL of methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 500 µL of the mobile phase.

Inject an aliquot (typically 10 µL) into the LC-MS/MS system.

b. Liquid Chromatography Conditions:
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Parameter Value

Column
Synergi™ Hydro-RP C18 (100 mm × 4.6 mm, 4

µm)[2][3]

Mobile Phase
Methanol and 10 mM ammonium formate, pH

4.0 (90:10, v/v)[2][3]

Flow Rate 0.9 mL/min[2][3]

Column Temperature Ambient

Injection Volume 10 µL

Run Time 2.5 min[3]

c. Mass Spectrometry Conditions:

Parameter Value

Mass Spectrometer Triple quadrupole mass spectrometer[5]

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transition (Tadalafil) m/z 390.3 → 268.2[2][4]

MRM Transition (ent-Tadalafil-d3) m/z 393.1 → 271.2[2][4]

Collision Gas Argon

Data Presentation: Method Validation Parameters
The following tables summarize the quantitative performance of the described LC-MS/MS

method.

Table 1: Calibration Curve and Linearity

Parameter Value

Concentration Range 0.50 - 500 ng/mL[2][4]

Correlation Coefficient (r²) ≥ 0.9994[2][4]
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Table 2: Precision and Accuracy

Quality Control
Sample

Intra-batch
Precision (% CV)

Inter-batch
Precision (% CV)

Accuracy (%)

Low QC ≤ 3.7%[2][3] ≤ 3.2%[3] 97.8% to 104.1%[2][3]

Medium QC ≤ 3.7%[2][3] ≤ 3.2%[3] 97.8% to 104.1%[2][3]

High QC ≤ 3.7%[2][3] ≤ 3.2%[3] 97.8% to 104.1%[2][3]

Table 3: Recovery and Matrix Effect

Analyte
Mean Extraction Recovery
(%)

IS-Normalized Matrix
Factor

Tadalafil 98.95% - 100.61%[2][3] 0.986 - 1.020[3]

ent-Tadalafil-d3 100.12%[3] N/A

Application in Pharmacokinetic Studies
The validated bioanalytical method using ent-Tadalafil-d3 is crucial for determining the

pharmacokinetic profile of Tadalafil in preclinical and clinical studies. Following oral

administration, plasma concentrations of Tadalafil can be accurately measured over time to

calculate key pharmacokinetic parameters.

Tadalafil Pharmacokinetic Parameters in Healthy
Subjects
The following table summarizes the pharmacokinetic parameters of Tadalafil obtained from

studies utilizing robust bioanalytical methods.

Table 4: Pharmacokinetic Parameters of Tadalafil
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Parameter Value Reference

Tmax (median) 2 hours [6][7]

t1/2 (mean) 17.5 hours [6][7]

Cmax (mean, 20 mg dose) 378 µg/L [6][7]

Oral Clearance (CL/F, mean) 2.48 L/h [6][7]

Apparent Volume of

Distribution (Vz/F, mean)
62.6 L [6][7]

Plasma Protein Binding 94% [6]

Tadalafil Metabolism
Tadalafil is primarily metabolized in the liver by the cytochrome P450 3A4 (CYP3A4) enzyme.

[8][9] The major metabolic pathway involves the formation of a catechol metabolite, which

subsequently undergoes methylation and glucuronidation.[8][9] The resulting methylcatechol

glucuronide is the major circulating metabolite.[6][9] These metabolites are not considered

pharmacologically active.[6]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for the bioanalytical quantification of Tadalafil

using ent-Tadalafil-d3.

Caption: Bioanalytical workflow for Tadalafil quantification.

Tadalafil Metabolic Pathway
The diagram below outlines the primary metabolic pathway of Tadalafil.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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